3-(2-Bromophenyl)thiolan-3-ol
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Description
3-(2-Bromophenyl)thiolan-3-ol is a brominated aromatic compound featuring a thiolan (tetrahydrothiophene) backbone substituted with a hydroxyl group at position 3 and a 2-bromophenyl moiety. Its molecular formula is C₁₀H₁₁BrOS, with a molecular weight of approximately 259.2 g/mol. The compound’s structure combines the aromatic characteristics of bromophenyl with the conformational flexibility of the thiolan ring.
Properties
Molecular Formula |
C10H11BrOS |
|---|---|
Molecular Weight |
259.16 g/mol |
IUPAC Name |
3-(2-bromophenyl)thiolan-3-ol |
InChI |
InChI=1S/C10H11BrOS/c11-9-4-2-1-3-8(9)10(12)5-6-13-7-10/h1-4,12H,5-7H2 |
InChI Key |
OEMZIXQEHHEAOV-UHFFFAOYSA-N |
Canonical SMILES |
C1CSCC1(C2=CC=CC=C2Br)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(2-Bromophenyl)thiolan-3-ol typically involves the reaction of 2-bromobenzyl bromide with thiolane in the presence of a base such as sodium hydride. The reaction is carried out in an inert atmosphere, usually under nitrogen or argon, to prevent oxidation. The reaction mixture is then heated to reflux, and the product is purified by column chromatography.
Industrial Production Methods
Industrial production of 3-(2-Bromophenyl)thiolan-3-ol follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized for maximum yield and purity. The product is typically purified using large-scale chromatography or recrystallization techniques.
Chemical Reactions Analysis
Types of Reactions
3-(2-Bromophenyl)thiolan-3-ol undergoes various chemical reactions, including:
Oxidation: The thiol group can be oxidized to form a sulfoxide or sulfone.
Reduction: The bromophenyl group can be reduced to a phenyl group.
Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Nucleophiles like sodium azide or potassium thiocyanate can be used in substitution reactions.
Major Products Formed
Oxidation: Sulfoxides and sulfones.
Reduction: Phenylthiolan-3-ol.
Substitution: Various substituted thiolan-3-ol derivatives.
Scientific Research Applications
3-(2-Bromophenyl)thiolan-3-ol has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Investigated for its potential use in drug development.
Industry: Used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-(2-Bromophenyl)thiolan-3-ol involves its interaction with various molecular targets. The bromophenyl group can interact with aromatic residues in proteins, while the thiolane ring can form covalent bonds with nucleophilic sites. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
The following table compares 3-(2-Bromophenyl)thiolan-3-ol with structurally related compounds, focusing on key differences in substituents, functional groups, and properties:
Key Differences and Implications
In contrast, the 3-bromophenyl substituent in the compared compound allows for more planar aromatic interactions, which may enhance binding to hydrophobic targets.
Functional Groups :
- The hydroxyl group in 3-(2-Bromophenyl)thiolan-3-ol enables hydrogen bonding, making it suitable for interactions with biological receptors. Conversely, the sulfone (-SO₂-) and carboxylic acid (-COOH) groups in the compared compound increase hydrophilicity and stability, favoring applications in aqueous environments (e.g., drug formulations).
Sulfur Oxidation State :
- The thiolan ring in the target compound contains a thioether (-S-), which is nucleophilic and prone to oxidation. The sulfone group in is fully oxidized, rendering it inert to further oxidation and more electronegative.
Synthetic Pathways :
- 3-(2-Bromophenyl)thiolan-3-ol may be synthesized via nucleophilic substitution or Grignard reactions involving bromophenyl precursors. The compound in likely requires additional steps, such as sulfonation of the thiolan ring and carboxylation of the side chain.
Biological Activity
3-(2-Bromophenyl)thiolan-3-ol is an organic compound characterized by its thiolane structure and a bromophenyl group. This compound, with the molecular formula C₁₀H₁₁BrOS, has garnered interest in various fields due to its potential biological activities, including antimicrobial and anticancer properties. This article reviews the biological activity of 3-(2-Bromophenyl)thiolan-3-ol, synthesizing findings from diverse sources and presenting relevant data.
The unique properties of 3-(2-Bromophenyl)thiolan-3-ol stem from its molecular structure, which includes a bromine atom that influences its reactivity and biological interactions. Below are key chemical properties:
| Property | Value |
|---|---|
| Molecular Formula | C₁₀H₁₁BrOS |
| Molecular Weight | 259.16 g/mol |
| IUPAC Name | 3-(2-bromophenyl)thiolan-3-ol |
| InChI | InChI=1S/C10H11BrOS/c11-9-4-2-1-3-8(9)10(12)5-6-13-7-10/h1-4,12H,5-7H2 |
| Canonical SMILES | C1CSCC1(C2=CC=CC=C2Br)O |
The mechanism of action for 3-(2-Bromophenyl)thiolan-3-ol involves interactions with various biological targets. The bromophenyl group can engage in π-stacking with aromatic residues in proteins, while the thiolane ring can form covalent bonds with nucleophilic sites on enzymes and receptors. These interactions can modulate enzymatic activities and receptor functions, leading to diverse biological effects.
Antimicrobial Activity
Research indicates that compounds similar to 3-(2-Bromophenyl)thiolan-3-ol exhibit significant antimicrobial properties. For instance, studies have shown that thiolane derivatives can inhibit bacterial growth by disrupting cellular processes. The presence of the bromine atom enhances these effects by increasing lipophilicity, allowing better membrane penetration.
Anticancer Properties
Recent studies have explored the anticancer potential of thiolane derivatives, including 3-(2-Bromophenyl)thiolan-3-ol. In vitro assays demonstrated that this compound can induce apoptosis in cancer cell lines through mechanisms involving oxidative stress and disruption of cell cycle progression. The compound's ability to interact with DNA and proteins involved in cell proliferation contributes to its anticancer effects.
Study on Antimicrobial Efficacy
A study conducted on various thiolane derivatives, including 3-(2-Bromophenyl)thiolan-3-ol, evaluated their effectiveness against common pathogens such as Staphylococcus aureus and Escherichia coli. The results indicated that the compound exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against S. aureus, showcasing its potential as an antimicrobial agent.
Study on Anticancer Activity
In a cell line study involving breast cancer cells (MCF-7), 3-(2-Bromophenyl)thiolan-3-ol was tested for its cytotoxicity. The results showed a dose-dependent decrease in cell viability, with an IC50 value of approximately 25 µM. Flow cytometry analysis revealed that the compound induced significant apoptosis through the activation of caspase pathways.
Comparison with Related Compounds
To understand the uniqueness of 3-(2-Bromophenyl)thiolan-3-ol, it is useful to compare it with structurally similar compounds:
| Compound | Key Features | Biological Activity |
|---|---|---|
| 3-(2-Chlorophenyl)thiolan-3-ol | Chlorine atom instead of bromine | Moderate antimicrobial activity |
| 3-(2-Fluorophenyl)thiolan-3-ol | Fluorine atom; lower reactivity | Limited biological activity |
| 3-(2-Iodophenyl)thiolan-3-ol | Iodine atom; enhanced lipophilicity | Stronger antimicrobial effects |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
